Cas no 160481-71-0 (30-Oxopseudotaraxasterol)

• Product Name: 30-Oxopseudotaraxasterol
• CAS No: 160481-71-0
• MF: C₃₀H₄₈O₂
• MW: 440.7g/mol
• CID: 1080661
• PubChem ID: 131849190
• Update Time: 2025-06-08

30-Oxopseudotaraxasterol Chemical and Physical Properties

Names and Identifiers

• 30-Oxopseudotaraxasterol
• 3beta-Hydroxy-20-taraxasten-30-al
• Pseudotaraxasterol 30-aldehyde
• 3β-Hydroxytaraxaster-20-en-30-al
• (3beta,18alpha,19alpha)-3-Hydroxyurs-20-en-30-al
• CID 131849190
• Urs-20-en-30-al, 3-hydroxy-, (3β,18α,19α)-
• Pseudotaraxasterol30-aldehyde/30-Oxopseudotaraxasterol
• AKOS032962706
• (1S,4aS,6aR,6aR,6bR,8aR,10S,12aR,14aR,14bR)-10-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-4,5,6,6a,7,8,8a,10,11,12,13,14,14a,14b-tetradecahydro-1H-picene-2-carbaldehyde
• 160481-71-0

• Inchi： 1S/C30H48O2/c1-19-20(18-31)10-13-27(4)16-17-29(6)21(25(19)27)8-9-23-28(5)14-12-24(32)26(2,3)22(28)11-15-30(23,29)7/h10,18-19,21-25,32H,8-9,11-17H2,1-7H3/t19-,21-,22+,23-,24+,25-,27-,28+,29-,30-/m1/s1
• InChI Key： PJTLWGFAJYTCDB-WWXACCNBSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C)C(C=O)=CC[C@]3(C)CC[C@@]12C

Computed Properties

• Exact Mass: 440.365430770g/mol
• Monoisotopic Mass: 440.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 8.2

Experimental Properties

• Color/Form: Powder
• Density: 1.033±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 520.2±23.0 °C(Predicted)
• Solubility: Insuluble (8.4E-5 g/L) (25 ºC),
• pka: 15.18±0.70(Predicted)

30-Oxopseudotaraxasterol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on 30-Oxopseudotaraxasterol

Professional Introduction to Compound with CAS No. 160481-71-0 and Product Name: 30-Oxopseudotaraxasterol

The compound with the CAS number 160481-71-0 and the product name 30-Oxopseudotaraxasterol represents a significant area of interest in the field of chemobiology and pharmaceutical research. This triterpenoid derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive investigation in both academic and industrial settings.

30-Oxopseudotaraxasterol is a structurally complex molecule belonging to the pseudotaraxasterol class of triterpenes. Triterpenes are a large group of naturally occurring compounds known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of an oxygenated function at the C-30 position in 30-Oxopseudotaraxasterol contributes to its distinct chemical profile and may play a crucial role in its biological interactions.

Recent studies have highlighted the potential of 30-Oxopseudotaraxasterol in modulating various cellular pathways. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. For instance, preliminary in vitro studies have suggested that 30-Oxopseudotaraxasterol can suppress the activity of COX-2, an enzyme widely implicated in pain and inflammation.

In addition to its anti-inflammatory potential, 30-Oxopseudotaraxasterol has shown promise in anticancer research. Investigations have demonstrated that this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings are particularly intriguing as they suggest that 30-Oxopseudotaraxasterol might serve as a lead compound for the development of novel anticancer therapies.

The structural uniqueness of 30-Oxopseudotaraxasterol, characterized by its oxygenated C-30 moiety, also makes it an attractive candidate for further chemical modification. By leveraging synthetic chemistry techniques, researchers aim to optimize its biological activity while maintaining its structural integrity. Such modifications could enhance its efficacy and reduce potential side effects, paving the way for its clinical application.

Moreover, the natural occurrence of 30-Oxopseudotaraxasterol in certain plant species has opened up avenues for sustainable sourcing and extraction methods. Biotechnological approaches, such as cell culture and metabolic engineering, are being explored to produce this compound on a larger scale without depleting natural resources. These efforts align with the growing emphasis on green chemistry and sustainable pharmaceutical practices.

From a regulatory perspective, compounds like 30-Oxopseudotaraxasterol must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Collaborative efforts between academia and industry are essential to streamline this process, ensuring that promising compounds like 30-Oxopseudotaraxasterol can reach patients who may benefit from them.

The future prospects for 30-Oxopseudotaraxasterol are promising, with ongoing research aimed at elucidating its mechanisms of action and identifying new therapeutic applications. As our understanding of complex molecular interactions continues to grow, compounds like 30-Oxopseudotaraxasterol are likely to play an increasingly important role in the development of innovative treatments for various diseases.